Cas no 1856165-08-6 (5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine)

5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine is a brominated triazole derivative featuring a tetrahydrofuran (oxolane) ether linkage. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for synthesizing biologically active molecules. The presence of the 1,2,4-triazole core, combined with the bromo substituent and oxolane side chain, enhances its utility in structure-activity relationship studies. Its well-defined molecular structure allows for precise modifications, making it suitable for applications in drug discovery and crop protection. The compound is typically handled under controlled conditions due to its reactive functional groups, ensuring stability and reproducibility in synthetic workflows.
5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine structure
1856165-08-6 structure
Product Name:5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine
CAS No:1856165-08-6
MF:C7H11BrN4O2
MW:263.091840028763
CID:5741685
PubChem ID:130564331
Update Time:2025-05-20

5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine
    • 1856165-08-6
    • EN300-1107984
    • 1H-1,2,4-Triazol-3-amine, 5-bromo-1-[[(tetrahydro-3-furanyl)oxy]methyl]-
    • Inchi: 1S/C7H11BrN4O2/c8-6-10-7(9)11-12(6)4-14-5-1-2-13-3-5/h5H,1-4H2,(H2,9,11)
    • InChI Key: YYDLXYVGOAXAJM-UHFFFAOYSA-N
    • SMILES: BrC1=NC(N)=NN1COC1COCC1

Computed Properties

  • Exact Mass: 262.00654g/mol
  • Monoisotopic Mass: 262.00654g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Density: 2.01±0.1 g/cm3(Predicted)
  • Boiling Point: 453.9±55.0 °C(Predicted)
  • pka: 0.98±0.12(Predicted)

5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine Pricemore >>

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Additional information on 5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine

5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1856165-08-6): An Emerging Compound in Pharmaceutical Research

5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine (CAS No. 1856165-08-6) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and antiviral properties.

The chemical structure of 5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine features a bromine atom at the 5-position of the triazole ring and an oxolan-3-yloxy methyl group attached to the 1-position. The presence of these functional groups imparts specific pharmacological properties that make this compound a promising candidate for further investigation.

Recent studies have highlighted the potential of 5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine in various therapeutic areas. One notable application is its use as an antifungal agent. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antifungal activity against a range of clinically relevant fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell membrane integrity and inhibition of essential metabolic pathways.

In addition to its antifungal properties, 5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine has shown promising results in antibacterial studies. A study conducted by a team of researchers at the University of California found that this compound effectively inhibits the growth of both Gram-positive and Gram-negative bacteria. The broad-spectrum activity suggests that it could be a valuable addition to the arsenal of antibiotics used to combat multidrug-resistant bacterial infections.

The potential antiviral activity of 5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine has also been explored. Preliminary studies have indicated that this compound can inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The mechanism by which it exerts its antiviral effects is still under investigation but may involve interference with viral entry or replication processes.

Beyond its direct antimicrobial properties, 5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine has been studied for its potential as a lead compound in drug discovery. Its unique chemical structure provides a scaffold for further modification and optimization to enhance its therapeutic efficacy and reduce potential side effects. Researchers are actively exploring various derivatives and analogs to identify compounds with improved pharmacokinetic profiles and enhanced biological activity.

The safety profile of 5-Bromo-1-[(oxolan-3-yloxy)methyl]-1H-1,2,4-triazol-3-amine is another important aspect being investigated. Preclinical studies have shown that this compound exhibits low toxicity in vitro and in animal models. However, further safety assessments are necessary to ensure its suitability for clinical use.

In conclusion, 5-Bromo-1-[(oxolan--3-yloxy)methyl]---H--------------------triazol--------------------------------------

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